An In-depth Technical Guide to (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride
An In-depth Technical Guide to (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride
CAS Number: 940298-93-1
This technical guide provides a comprehensive overview of (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride, a key building block in modern medicinal chemistry. Aimed at researchers, scientists, and professionals in drug development, this document details the compound's properties, a key synthetic application, and its relevance in the context of targeted cancer therapy.
Compound Data
(2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride is a white solid organic compound.[1] It is widely utilized in organic synthesis, particularly in the preparation of heterocyclic compounds that form the core of various pharmaceutical agents.[1]
| Property | Value | Reference |
| CAS Number | 940298-93-1 | [2] |
| Molecular Formula | C₇H₁₀ClFN₂O | [2] |
| Molecular Weight | 192.62 g/mol | [2] |
| Appearance | White solid | [1] |
| Purity | Typically ≥95% | [2] |
Synthetic Application: Fischer Indole Synthesis
(2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride is a valuable precursor for the synthesis of substituted indoles via the Fischer indole synthesis. This reaction involves the acid-catalyzed cyclization of an arylhydrazine and a ketone or aldehyde.[3][4] Substituted indoles are crucial scaffolds in a multitude of biologically active compounds, including kinase inhibitors.
Experimental Protocol: Synthesis of 6-Fluoro-4-methoxy-1H-indole
This protocol describes the synthesis of 6-fluoro-4-methoxy-1H-indole, a potential intermediate for various pharmaceutical compounds, using (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride and pyruvic acid. This procedure is adapted from established Fischer indole synthesis methodologies.[5][6]
Step 1: Hydrazone Formation
-
In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride (1.0 equivalent) in a suitable solvent such as ethanol or glacial acetic acid.
-
To this solution, add pyruvic acid (1.1 equivalents).
-
Heat the reaction mixture to reflux and maintain for 1-2 hours.
-
The formation of the intermediate hydrazone may be observed as a precipitate. The reaction progress can be monitored by Thin Layer Chromatography (TLC).
-
Upon completion, the reaction mixture can be carried forward to the next step directly, or the hydrazone can be isolated by filtration if desired.
Step 2: Indolization and Decarboxylation
-
To the reaction mixture containing the hydrazone, cautiously add a strong acid catalyst. Common catalysts for this transformation include polyphosphoric acid (PPA) or a mixture of sulfuric acid in ethanol.[5]
-
Heat the mixture to a temperature between 80-150°C for 2-4 hours. The optimal temperature and time will depend on the specific substrate and catalyst used. Monitor the progress of the cyclization by TLC.
-
Once the reaction is complete, cool the mixture to room temperature.
-
Carefully pour the reaction mixture onto crushed ice or into a beaker of cold water to precipitate the crude product.
-
Collect the solid product by filtration and wash thoroughly with water to remove any residual acid.
-
The crude 6-fluoro-4-methoxy-1H-indole-2-carboxylic acid is then subjected to decarboxylation by heating in a high-boiling point solvent such as quinoline with a copper catalyst, or by other established methods, to yield 6-fluoro-4-methoxy-1H-indole.
-
The final product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).
Relevance in Drug Discovery: Targeting the ALK Signaling Pathway
The indole nucleus, readily synthesized from precursors like (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride, is a core structural motif in many kinase inhibitors. A prominent example is the development of inhibitors targeting Anaplastic Lymphoma Kinase (ALK). ALK is a receptor tyrosine kinase that, when constitutively activated through genetic rearrangements (e.g., EML4-ALK fusion protein), drives the growth and survival of certain cancers, notably non-small cell lung cancer (NSCLC).[7][8][9]
Activated ALK triggers several downstream signaling cascades that promote cell proliferation, survival, and migration.[7][10] The primary pathways activated by oncogenic ALK include the RAS-MAPK, PI3K/AKT, and JAK-STAT pathways.[7][9]
Workflow for Kinase Inhibitor Discovery
Caption: A generalized workflow for the discovery and development of kinase inhibitors.
Anaplastic Lymphoma Kinase (ALK) Signaling Pathway
Caption: A simplified diagram of the oncogenic ALK signaling pathway.
References
- 1. Page loading... [wap.guidechem.com]
- 2. calpaclab.com [calpaclab.com]
- 3. alfa-chemistry.com [alfa-chemistry.com]
- 4. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
- 5. benchchem.com [benchchem.com]
- 6. benchchem.com [benchchem.com]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- 9. researchgate.net [researchgate.net]
- 10. researchgate.net [researchgate.net]
